Cas no 1021258-32-1 (N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1021258-32-1
• MF: C₂₁H₁₇NO₇
• MW: 395.362186193466
• CID: 6490641
• Update Time: 2025-07-23

N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• N-(1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carboxamide

• Inchi： 1S/C21H17NO7/c1-25-15-4-2-3-13(7-15)10-26-20-11-27-19(9-16(20)23)21(24)22-14-5-6-17-18(8-14)29-12-28-17/h2-9,11H,10,12H2,1H3,(H,22,24)
• InChI Key： LQTHXBFNPUBKML-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C3OCOC3=C2)=O)OC=C(OCC2=CC=CC(OC)=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide

Recent Advances in the Study of N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS: 1021258-32-1)

The compound N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS: 1021258-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxole and pyran-2-carboxamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of interest is the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain kinases, which are critical in signal transduction and cellular regulation. The presence of the methoxyphenyl and benzodioxole moieties is believed to contribute to its binding affinity and selectivity, making it a candidate for further development as a targeted therapeutic agent.

In addition to its enzymatic inhibition properties, recent research has also investigated the compound's pharmacokinetic profile. Studies have shown that it exhibits favorable absorption and distribution characteristics, although its metabolism and excretion pathways require further clarification. These findings are crucial for determining the compound's suitability for in vivo applications and for guiding the design of future derivatives with improved bioavailability and reduced toxicity.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide has also been a focus of recent work. Researchers have developed more efficient synthetic routes that yield higher purity and greater quantities of the compound, facilitating its use in both preclinical and clinical studies. These advancements are expected to accelerate the pace of research and development in this area.

Looking ahead, the compound's potential applications in treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions are being actively explored. Early-stage animal models have provided encouraging results, but further studies are needed to validate these findings and to address any potential safety concerns. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing this research.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide represents a promising candidate for therapeutic development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable subject for ongoing and future research. Continued investigation into its mechanisms, optimization of its properties, and exploration of its clinical potential will be essential for realizing its full therapeutic value.